Cas no 1260667-44-4 (1-(3-nitrophenyl)cyclobutan-1-amine)

1-(3-Nitrophenyl)cyclobutan-1-amine is a nitro-substituted cyclobutylamine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a cyclobutane ring fused to an aromatic nitro group, offering a unique scaffold for the synthesis of bioactive compounds. The presence of both the amine and nitro functional groups enhances its reactivity, making it a versatile intermediate in organic synthesis. This compound is particularly valuable in the development of novel drug candidates due to its ability to modulate physicochemical properties and binding interactions. High purity and stability under standard conditions further support its utility in experimental and industrial settings.

1-(3-nitrophenyl)cyclobutan-1-amine structure

1260667-44-4 structure

Product Name:1-(3-nitrophenyl)cyclobutan-1-amine

CAS No:1260667-44-4

MF:C₁₀H₁₂N₂O₂

MW:192.214482307434

CID:5844244

PubChem ID:72213657

Update Time:2025-06-08

1-(3-nitrophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(3-nitrophenyl)cyclobutan-1-amine
- Cyclobutanamine, 1-(3-nitrophenyl)-
- 1260667-44-4
- EN300-1846039
- AB73942
- Inchi： 1S/C10H12N2O2/c11-10(5-2-6-10)8-3-1-4-9(7-8)12(13)14/h1,3-4,7H,2,5-6,11H2
- InChI Key： AHUPVYQFZZQKLN-UHFFFAOYSA-N
- SMILES： C1(C2=CC=CC([N+]([O-])=O)=C2)(N)CCC1

Computed Properties

Exact Mass: 192.089877630g/mol
Monoisotopic Mass: 192.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 71.8Å²

Experimental Properties

Density: 1.256±0.06 g/cm3(Predicted)
Boiling Point: 314.8±35.0 °C(Predicted)
pka: 9.11±0.20(Predicted)

1-(3-nitrophenyl)cyclobutan-1-amine Pricemore >>

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